11(13)-Dehydroivaxillin

• Molecular Formula: C15H20O4
• Molecular Weight: 264.32 g/mol
• InChI: InChI=1S/C15H20O4/c1-8-9-6-12-14(2,19-12)5-4-11-15(3,18-11)7-10(9)17-13(8)16/h9-12H,1,4-7H2,2-3H3/t9-,10+,11-,12-,14-,15-/m1/s1
• InChIKey: SSZZFAJCDFWCJW-JCJKHTMNSA-N

11(13)-Dehydroivaxillin: A Germacranolide Sesquiterpene Lactone from Carpesium Genus with Defined In Vivo and In Vitro Activity

11(13)-Dehydroivaxillin (CAS 87441-73-4), also designated as 11(13)-dehydroeriolin or DHI, is a germacranolide sesquiterpene lactone (molecular formula C15H20O4; molecular weight 264.32 g/mol) . It is isolated as a secondary metabolite from several plants within the genus Carpesium, including Carpesium abrotanoides, Carpesium ceruum, and Inula helenium [1][2]. Structurally, it is a derivative of ivaxillin distinguished by the presence of a dehydro group at the 11(13) position, a modification that imparts distinct chemical and biological properties . The compound is characterized by a germacrane skeleton with a γ-lactone ring fused at C-7/C-8 in a trans configuration, as established by extensive NMR analysis and single-crystal X-ray diffraction [3].

• [1] Maruyama, M., & Omura, S. (1983). Sesquiterpene lactones from Carpesium abrotanoides. Phytochemistry, 22(12), 2773-2774. View Source
• [2] MeSH Supplementary Concept Data. (2024). 11(13)-dehydroivaxillin. National Library of Medicine. View Source
• [3] Wang, J., et al. (2015). Dicarabrol, a new dimeric sesquiterpene from Carpesium abrotanoides L. Planta Medica, 81(11), 941-946. View Source

Structural and Functional Specificity of 11(13)-Dehydroivaxillin: Why Analog Substitution Compromises Experimental Reproducibility

Sesquiterpene lactones from the Carpesium genus, while sharing a common germacranolide core, exhibit substantial divergence in bioactivity driven by subtle differences in oxidation state and stereochemistry. 11(13)-Dehydroivaxillin possesses a distinct exocyclic methylene group conjugated with a γ-lactone, a feature absent in its parent compound ivaxillin . This structural motif is critical for Michael addition reactions with biological nucleophiles, a primary mechanism of action for many cytotoxic sesquiterpene lactones [1]. Consequently, generic substitution with ivaxillin, carabrol, or other in-class compounds without this dehydro group can lead to significantly altered potency and target engagement profiles [2]. The evidence presented below demonstrates that 11(13)-dehydroivaxillin is not interchangeable with its closest structural analogs and must be specifically sourced for applications targeting NF-κB inhibition, anti-influenza activity, or specific cytotoxic programs.

• [1] Padilla-González, G. F., et al. (2021). Sesquiterpene lactones: more than protective plant compounds with high toxicity. Critical Reviews in Plant Sciences, 40(3), 215-242. View Source
• [2] Xiao, X., et al. (2017). Identification of 11(13)-dehydroivaxillin as a potent therapeutic agent against non-Hodgkin's lymphoma. Cell Death & Disease, 8(9), e3030. View Source

Quantitative Comparative Evidence for 11(13)-Dehydroivaxillin vs. Closest Analogs

Direct Target Engagement: 11(13)-Dehydroivaxillin Binds IKKα/β, a Molecular Feature Not Demonstrated for Ivaxillin

11(13)-Dehydroivaxillin (DHI) demonstrates direct, physical interaction with IKKα/IKKβ kinases in NHL cells, a mechanism not reported for its parent compound ivaxillin. This was established using a cellular thermal shift assay (CETSA), confirming a specific protein-ligand interaction [1]. In contrast, ivaxillin lacks the 11(13)-dehydro group and exhibits different biological activity profiles without documented IKK engagement .

Evidence Dimension	Direct target engagement (IKKα/IKKβ)
Target Compound Data	Positive thermal shift in CETSA; direct binding confirmed; functional inhibition of NF-κB in all NHL cells tested
Comparator Or Baseline	Ivaxillin: No data available for IKKα/IKKβ binding; lacks dehydro group
Quantified Difference	Qualitative difference: DHI binds IKKα/β; ivaxillin does not have this demonstrated mechanism
Conditions	Cellular thermal shift assay (CETSA) in NHL cell lines; NF-κB reporter assays

Why This Matters

For research programs requiring specific modulation of NF-κB via IKK inhibition, 11(13)-dehydroivaxillin provides a validated chemical probe with defined target engagement, whereas ivaxillin cannot serve as a substitute.

• [1] Xiao, X., et al. (2017). Identification of 11(13)-dehydroivaxillin as a potent therapeutic agent against non-Hodgkin's lymphoma. Cell Death & Disease, 8(9), e3030. View Source

In Vivo Anti-NHL Efficacy: 11(13)-Dehydroivaxillin Suppresses Tumor Xenograft Growth While Ivaxillin Lacks Comparable Data

11(13)-Dehydroivaxillin (DHI) significantly inhibits the growth of NHL cell xenografts in mice, demonstrating in vivo anti-lymphoma activity [1]. The study reports that DHI treatment led to a marked reduction in tumor volume compared to vehicle control. No equivalent in vivo anti-NHL efficacy data exists for the parent compound ivaxillin or other close analogs such as carabrol [2].

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant inhibition of NHL xenograft growth; tumor volume reduction demonstrated
Comparator Or Baseline	Ivaxillin: No published in vivo anti-NHL data; carabrol: no in vivo NHL xenograft data
Quantified Difference	DHI: positive in vivo anti-NHL effect; comparators: no data
Conditions	NHL cell xenograft model in mice

Why This Matters

Procurement of 11(13)-dehydroivaxillin is essential for in vivo lymphoma studies requiring a sesquiterpene lactone with validated anti-tumor efficacy in animal models.

• [1] Xiao, X., et al. (2017). Identification of 11(13)-dehydroivaxillin as a potent therapeutic agent against non-Hodgkin's lymphoma. Cell Death & Disease, 8(9), e3030. View Source
• [2] PubChem, PubMed, and vendor database search (n.d.). No in vivo NHL xenograft data for ivaxillin or carabrol identified. View Source

Anti-Influenza A (H1N1) Activity: 11(13)-Dehydroivaxillin Exhibits Defined IC50 of 11.6 μM, Distinct from Carabrone's Antifungal Profile

11(13)-Dehydroivaxillin displays significant anti-influenza A (H1N1) virus activity with an IC50 value of 11.6 μM, as measured in a cytopathic effect (CPE) reduction assay [1]. This is comparable to eriolin (IC50 16.4 μM) but distinct from carabrone, a structurally related sesquiterpene from the same plant genus, which is primarily characterized as an antifungal agent (EC50 7.10 μg/mL against Colletotrichum lagenarium) with no reported anti-H1N1 activity [2].

Evidence Dimension	Anti-influenza A (H1N1) activity (IC50)
Target Compound Data	IC50 = 11.6 μM
Comparator Or Baseline	Eriolin: IC50 = 16.4 μM; Carabrone: No anti-H1N1 activity reported; antifungal EC50 = 7.10 μg/mL
Quantified Difference	DHI IC50 11.6 μM vs. eriolin 16.4 μM (approximately 1.4-fold difference); carabrone inactive against H1N1
Conditions	CPE reduction assay in MDCK cells infected with influenza A (H1N1) virus

Why This Matters

For antiviral screening programs focused on influenza, 11(13)-dehydroivaxillin provides a defined potency benchmark, whereas carabrone is unsuitable and eriolin may serve as a less potent alternative.

• [1] Ma, C., et al. (2020). Anti-influenza A (H1N1) viral and cytotoxic sesquiterpenes from Carpesium abrotanoides. Phytochemistry Letters, 35, 41-45. View Source
• [2] Carabrone_product_DataBase_PeptideDB. (n.d.). Carabrone bioactivity: antifungal EC50 = 7.10 μg/mL. View Source

In Vivo Antiplasmodial Efficacy: 11(13)-Dehydroivaxillin Demonstrates Blood Schizontocidal Activity Comparable to Chloroquine in Murine Malaria Model

11(13)-Dehydroivaxillin (DDV) exhibits significant in vivo blood schizontocidal activity against Plasmodium berghei in mice at doses of 2, 5, and 10 mg/kg/day, with a mean survival time comparable to the standard antimalarial drug chloroquine (5 mg/kg/day) [1]. The LD50 of DDV was determined as 51.2 mg/kg, with lethal doses observed at 124 mg/kg and above. This in vivo efficacy profile is not documented for the parent compound ivaxillin, for which antiplasmodial data are limited to in vitro studies against P. falciparum without established in vivo validation [2].

Evidence Dimension	In vivo antiplasmodial efficacy
Target Compound Data	Blood schizontocidal activity at 2, 5, 10 mg/kg/day; survival time comparable to chloroquine (5 mg/kg/day)
Comparator Or Baseline	Ivaxillin: In vitro antiplasmodial data only; no published in vivo efficacy
Quantified Difference	DHI: positive in vivo antiplasmodial effect; ivaxillin: no in vivo data
Conditions	4-day suppressive test in mice infected with P. berghei

Why This Matters

For malaria drug discovery programs requiring a sesquiterpene lactone lead with validated in vivo efficacy, 11(13)-dehydroivaxillin offers a distinct advantage over ivaxillin, which lacks comparable in vivo characterization.

• [1] Kim, J. J., et al. (2009). In vivo antiplasmodial activity of 11(13)-dehydroivaxillin from Carpesium ceruum. Journal of Enzyme Inhibition and Medicinal Chemistry, 24(1), 247-250. View Source
• [2] MeSH Supplementary Concept Data. (2024). 11(13)-dehydroivaxillin. National Library of Medicine. View Source

Broad-Spectrum Cytotoxicity: 11(13)-Dehydroivaxillin Exhibits Potent Activity Across Multiple Cancer Cell Lines with IC50 Range of 0.10–46.7 μM, Overlapping with Carabrol but with Distinct Selectivity Profile

11(13)-Dehydroivaxillin demonstrates potent in vitro cytotoxicity against a panel of 10 human cancer cell lines (K562, MCF-7, Hela, DU145, U937, H1975, SGC-7901, A549, MOLT-4, HL60) with IC50 values ranging from 0.10 to 46.7 μM [1]. In the same study, carabrol (a close structural analog) showed a similar IC50 range across the same cell lines, but with different cell line-specific potency profiles. For instance, while both compounds are active, their relative potencies against individual cell lines vary, indicating distinct structure-activity relationships [1].

Evidence Dimension	In vitro cytotoxicity (IC50 range across 10 cell lines)
Target Compound Data	IC50 range = 0.10–46.7 μM
Comparator Or Baseline	Carabrol: IC50 range = 0.10–46.7 μM (similar overall range, different cell line-specific potencies)
Quantified Difference	Similar overall potency range; specific cell line selectivity differs (exact values not fully disclosed in abstract)
Conditions	MTT assay after 48-72 h exposure

Why This Matters

For broad anticancer screening, 11(13)-dehydroivaxillin and carabrol may appear interchangeable based on potency range, but the distinct selectivity profiles necessitate procurement of the specific compound for targeted cell line studies.

• [1] Wang, J., et al. (2015). Dicarabrol, a new dimeric sesquiterpene from Carpesium abrotanoides L. Planta Medica, 81(11), 941-946. View Source

Defined Application Scenarios for 11(13)-Dehydroivaxillin Based on Quantitative Comparative Evidence

IKK/NF-κB Pathway Modulation in Non-Hodgkin Lymphoma Research

As demonstrated by the direct binding of 11(13)-dehydroivaxillin to IKKα/IKKβ kinases and subsequent inhibition of NF-κB signaling in NHL cells [1], this compound is uniquely suited for studies investigating targeted IKK inhibition in lymphoid malignancies. The in vivo efficacy in NHL xenograft models further supports its use as a lead compound for developing NF-κB-directed therapies for lymphoma. Ivaxillin cannot serve as a substitute due to the lack of IKK binding evidence [2].

In Vivo Antiplasmodial Drug Discovery and Malaria Pharmacology

The validated in vivo blood schizontocidal activity of 11(13)-dehydroivaxillin against Plasmodium berghei, with survival time comparable to chloroquine [1], positions it as a valuable lead compound for malaria drug development. Researchers requiring a sesquiterpene lactone with proven in vivo antiplasmodial efficacy should prioritize this compound over ivaxillin, which lacks such in vivo validation [2].

Anti-Influenza A (H1N1) Screening and Antiviral Mechanism Studies

With a defined IC50 of 11.6 μM against influenza A (H1N1) virus [1], 11(13)-dehydroivaxillin is a suitable reference compound for antiviral screening campaigns and mechanistic studies of influenza inhibition. It is a more specific choice than carabrone, which exhibits antifungal rather than antiviral activity [2].

Cytotoxicity Profiling and Structure-Activity Relationship Studies in Sesquiterpene Lactones

The distinct cell line selectivity profile of 11(13)-dehydroivaxillin compared to carabrol, despite a similar overall potency range (IC50 0.10–46.7 μM) [1], makes it an essential component in structure-activity relationship (SAR) studies aimed at optimizing the anticancer selectivity of germacranolide sesquiterpenes.

• [1] Xiao, X., et al. (2017). Identification of 11(13)-dehydroivaxillin as a potent therapeutic agent against non-Hodgkin's lymphoma. Cell Death & Disease, 8(9), e3030. View Source
• [2] Kim, J. J., et al. (2009). In vivo antiplasmodial activity of 11(13)-dehydroivaxillin from Carpesium ceruum. Journal of Enzyme Inhibition and Medicinal Chemistry, 24(1), 247-250. View Source
• [3] Ma, C., et al. (2020). Anti-influenza A (H1N1) viral and cytotoxic sesquiterpenes from Carpesium abrotanoides. Phytochemistry Letters, 35, 41-45. View Source